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Compound of Interest

Compound Name: 4-Aminothiophenol

Cat. No.: B129426

4-Aminothiophenol: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of the chemical structure,
properties, and applications of 4-Aminothiophenol (4-ATP). It is designed to be a valuable
resource for researchers, scientists, and professionals involved in drug development and other
advanced scientific fields.

Chemical Structure and Identifiers

4-Aminothiophenol is an organic compound featuring both an amino group (-NH2) and a thiol
group (-SH) attached to a benzene ring at the para position.[1] This bifunctional nature is key to
its diverse applications.[2][3]

Caption: Chemical structure of 4-Aminothiophenol.

Table 1: Chemical Identifiers of 4-Aminothiophenol
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Identifier Value

IUPAC Name 4-aminobenzenethiol[4]

CAS Number 1193-02-8[4]

Molecular Formula CeH7NS[5]

Molecular Weight 125.19 g/mol [5]

Synonyms p-Aminothiophenol, .4—Mercaptoaniline, p-
Mercaptobenzenamine[1]

InChl Key WCDSVWRUXWCYFN-UHFFFAOYSA-N[1]

SMILES NC1=CC=C(S)C=C1[1]

Physical and Chemical Properties

4-Aminothiophenol is typically a yellow crystalline solid with a low melting point.[6] It is air-

sensitive and has a characteristic sulfurous odor.[7]

Table 2: Physical Properties of 4-Aminothiophenol

Property Value

Appearance Yellow crystalline solid[7]
Melting Point 37-42 °C[8]

Boiling Point 140-145 °C at 16 mmHg|[8]

Solubility in Water

Immiscible[9]

Solubility in Organic Solvents

Soluble in ethanol, methanol, and

dichloromethane[10]

Density 1.2 g/cm3[11]
Flash Point >110 °C (230 °F)[9]
pKa 8.74 (predicted)[5]
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The chemical reactivity of 4-ATP is dominated by its two functional groups. The thiol group
exhibits a strong affinity for noble metal surfaces, such as gold and silver, leading to the
formation of self-assembled monolayers (SAMs).[2] The amino group provides a site for
various chemical modifications, including amidation and alkylation, making it a versatile building
block in organic synthesis.[2]

Spectroscopic Data

The following table summarizes the key spectroscopic features of 4-Aminothiophenol.

Table 3: Spectroscopic Data for 4-Aminothiophenol

Spectroscopy Key Peaks and Assignments
1H NMR Spectral data available.[12]
3C NMR Spectral data available.[9]

R Spect Characteristic peaks for N-H, C-N, C-S, and
ectrosco
P by aromatic C-H vibrations.[10]

Prominent bands around 1080 cm~* and 1590

R Spect cm~! corresponding to C-S stretching and C-C
aman Spectrosco

P by stretching of the benzene ring, respectively.[2]

[11]

Experimental Protocols
Synthesis of 4-Aminothiophenol

A common method for the synthesis of 4-Aminothiophenol involves the reduction of p-
chloronitrobenzene with sodium sulfide.[6][8]

Methodology:

e A mixture of p-chloronitrobenzene and a solution of sodium sulfide nonahydrate in water is
heated to reflux for 8 hours.[6][8]

e The cooled mixture is extracted with ether to remove any oily impurities.[6][8]
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e The aqueous solution is then saturated with sodium chloride, and glacial acetic acid is added
to precipitate the product.[6][8]

e The precipitated oil is extracted with ether.[6][8]

e The ethereal solution is dried over sodium sulfate and distilled to yield 4-Aminothiophenol.

[6]18]

Synthesis of 4-Aminothiophenol
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Caption: Workflow for the synthesis of 4-Aminothiophenol.

Formation of a Self-Assembled Monolayer (SAM) on a
Gold Surface

The formation of a 4-ATP SAM on a gold surface is a widely used technique in nanotechnology
and surface science.[13][14]

Methodology:

e Substrate Preparation: A clean gold substrate is essential for the formation of a high-quality
SAM. The substrate is typically cleaned using a piranha solution (a mixture of sulfuric acid
and hydrogen peroxide) followed by rinsing with deionized water and ethanol, and then dried
under a stream of nitrogen.[13]

e Thiol Solution Preparation: A dilute solution of 4-Aminothiophenol (typically 1-10 mM) is
prepared in a high-purity solvent such as 200-proof ethanol.[13]

o Self-Assembly: The cleaned gold substrate is immersed in the thiol solution and incubated
for 24-48 hours to allow for the formation of a well-ordered monolayer.[14]
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e Post-Assembly Rinsing: After incubation, the substrate is removed from the solution and
thoroughly rinsed with ethanol to remove any non-covalently bound molecules. The substrate
is then dried under a stream of nitrogen.[14]

Substrate Preparation
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Caption: Experimental workflow for SAM formation.

Surface-Enhanced Raman Spectroscopy (SERS)
Analysis

SERS is a powerful technique for studying molecules adsorbed on nanostructured metal
surfaces. 4-ATP is a common probe molecule for SERS studies.[15][16]

Methodology:

o SERS Substrate Preparation: SERS-active substrates, typically consisting of gold or silver
nanoparticles, are prepared.[15]

o Sample Preparation: A solution of 4-Aminothiophenol is applied to the SERS substrate.

o SERS Measurement: The substrate is placed in a Raman spectrometer and irradiated with a
laser of a specific wavelength (e.g., 532, 633, or 785 nm).[16] The scattered light is collected
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to obtain the SERS spectrum.

o Data Analysis: The resulting spectrum is processed (e.g., baseline correction) and the
characteristic Raman peaks of 4-ATP are identified and analyzed.

SERS Substrate & Sample Prep

Solution
i SERS Measurement Data Analysis
serssubstrate )\ o, .\ _( laserexctaton | (. . .\ _(_ .\ () _( Pprocesss pectrum
(O I e W ==y W e g S ey WY e B g~ Sy B e
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Caption: Workflow for SERS analysis.

Applications in Research and Drug Development

The unique properties of 4-Aminothiophenol make it a valuable tool in various research and

development areas.

e Molecular Linker: Its bifunctional nature allows it to act as a molecular linker, connecting
metal nanopatrticles or surfaces to other molecules, such as proteins, DNA, or drug
molecules.[9][12] This is crucial for the development of biosensors, drug delivery systems,

and functional nanomaterials.[9][12]
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Caption: 4-Aminothiophenol as a molecular linker.

Drug Synthesis: 4-ATP serves as an important intermediate in the synthesis of various
pharmaceutical compounds.[3] Its structure is incorporated into molecules designed for
various therapeutic targets.[3] For instance, derivatives of 4-aminophenol have been
synthesized and evaluated for their antimicrobial and antidiabetic activities.[17][18]

Biosensing: The ability of 4-ATP to form SAMs on gold and silver surfaces is utilized in the
development of highly sensitive biosensors.[12] These sensors can be used for the detection
of various biomolecules, including proteins and DNA.[9]

Safety and Handling

4-Aminothiophenol is a hazardous substance and should be handled with appropriate safety
precautions.
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Table 4: Hazard Information for 4-Aminothiophenol

Hazard Description
GHS Pictograms Corrosion, Acute Toxicity (oral)[12]
Signal Word Danger[12]

Harmful if swallowed. Causes severe skin burns
Hazard Statements
and eye damage.[5]

Wear protective gloves, protective clothing, eye
] protection, and face protection. Wash skin
Precautionary Statements _ ]
thoroughly after handling. Do not eat, drink or

smoke when using this product.[1]

Handling and Storage:

Handle in a well-ventilated area, preferably in a fume hood.[4]

Avoid contact with skin, eyes, and clothing.[1]

Store in a cool, dry place away from incompatible materials such as strong oxidizing agents.

[9]

Keep container tightly closed.[4]

This technical guide provides a solid foundation for understanding the chemistry and
applications of 4-Aminothiophenol. For more detailed information, please refer to the cited
literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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